Cas no 773869-38-8 (2-Furancarboxylic acid,5-[3-(aminosulfonyl)phenyl]-)

• Product name: 2-Furancarboxylic acid,5-[3-(aminosulfonyl)phenyl]-
• CAS No: 773869-38-8
• MF: C₁₁H₉NO₅S
• MW: 267.257861852646
• CID: 552228
• PubChem ID: 4772829

2-Furancarboxylic acid,5-[3-(aminosulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-[3-(aminosulfonyl)phenyl]-
• 5-(3-Aminosulfonylphenyl)-furan-2-carboxylic acid
• 5-(3-sulfamoylphenyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-[3-(aminosulfonyl)phenyl]
• 5-(4-Sulfinophenyl)-furan-2-carboxylic acid
• 773869-38-8
• CHEMBL4632459
• DTXSID70406414
• AKOS000291411

• Inchi： InChI=1S/C11H9NO5S/c12-18(15,16)8-3-1-2-7(6-8)9-4-5-10(17-9)11(13)14/h1-6H,(H,13,14)(H2,12,15,16)
• InChI Key： GPOLQEMETAGELB-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)S(=O)(=O)N)C2=CC=C(O2)C(=O)O

Computed Properties

• Exact Mass: 267.02000
• Monoisotopic Mass: 267.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.98000
• LogP: 3.07330